Cas no 86453-93-2 (Benzene, 1-(dibutoxymethyl)-3-nitro-)

• Product Name: Benzene, 1-(dibutoxymethyl)-3-nitro-
• CAS No: 86453-93-2
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 661659
• PubChem ID: 14244627
• Update Time: 2025-04-19

Benzene, 1-(dibutoxymethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(dibutoxymethyl)-3-nitro-
• 1-(dibutoxymethyl)-3-nitrobenzene
• 86453-93-2
• DTXSID10557898

• Inchi： 1S/C15H23NO4/c1-3-5-10-19-15(20-11-6-4-2)13-8-7-9-14(12-13)16(17)18/h7-9,12,15H,3-6,10-11H2,1-2H3
• InChI Key： CTFLQPOPGZXGRR-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1C=CC=C(C=1)[N+](=O)[O-])OCCCC

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.3Ų